Cas no 54405-42-4 (Methyl 3-(4-nitrophenyl)propionoate)

• Product Name: Methyl 3-(4-nitrophenyl)propionoate
• CAS No: 54405-42-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1075167
• PubChem ID: 10104519
• Update Time: 2025-07-20

Methyl 3-(4-nitrophenyl)propionoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-nitrophenyl)propionoate
• 3-(p-Nitrophenyl)-propansaeuremethylester
• METHYL 3-(4-NITROPHENYL)PROPANOATE
• Benzenepropanoic acid, 4-nitro-, methyl ester
• SCHEMBL1350027
• MS-10997
• CHEMBL3397064
• AKOS009488142
• Methyl 3-(4-Nitro-phenyl)-propionate
• 54405-42-4
• CS-0209674
• Methyl3-(4-nitrophenyl)propanoate
• E87748
• MFCD00126837
• DB-209216
• 3-(4-Nitro-phenyl)-propionic acid methyl ester
• IKQURJGGVJNQJF-UHFFFAOYSA-N

• MDL： MFCD00126837
• Inchi： 1S/C10H11NO4/c1-15-10(12)7-4-8-2-5-9(6-3-8)11(13)14/h2-3,5-6H,4,7H2,1H3
• InChI Key： IKQURJGGVJNQJF-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on Methyl 3-(4-nitrophenyl)propionoate

Recent Advances in the Application of Methyl 3-(4-nitrophenyl)propionoate (CAS: 54405-42-4) in Chemical Biology and Pharmaceutical Research

Methyl 3-(4-nitrophenyl)propionoate (CAS: 54405-42-4) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its nitroaromatic moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents. The compound's unique chemical properties, including its reactivity and stability under physiological conditions, make it a valuable tool for researchers aiming to design novel therapeutic agents.

A 2023 study published in the *Journal of Medicinal Chemistry* highlighted the role of Methyl 3-(4-nitrophenyl)propionoate as a precursor in the synthesis of potent cyclooxygenase-2 (COX-2) inhibitors. The researchers demonstrated that modifications to the ester group could significantly enhance the compound's binding affinity to COX-2, thereby improving its anti-inflammatory efficacy. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects. Additionally, the study utilized computational modeling to predict the compound's interactions with COX-2, providing insights into its mechanism of action at the molecular level.

In another groundbreaking study, Methyl 3-(4-nitrophenyl)propionoate was employed as a key intermediate in the synthesis of novel antimicrobial agents. Researchers from the *European Journal of Medicinal Chemistry* reported in 2024 that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study emphasized the importance of the nitro group in enhancing the compound's antibacterial properties, suggesting that further structural optimization could lead to the development of next-generation antibiotics. These findings underscore the compound's potential in addressing the global challenge of antimicrobial resistance.

Beyond its applications in drug discovery, Methyl 3-(4-nitrophenyl)propionoate has also been investigated for its role in chemical biology. A recent publication in *ACS Chemical Biology* detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The nitro group's redox-sensitive properties enabled the compound to serve as a highly selective sensor for ROS, facilitating real-time monitoring of oxidative stress in live cells. This application has significant implications for understanding the molecular mechanisms underlying diseases such as cancer and neurodegenerative disorders, where oxidative stress plays a critical role.

Despite these promising developments, challenges remain in the practical application of Methyl 3-(4-nitrophenyl)propionoate. For instance, its solubility in aqueous solutions is limited, which may restrict its use in certain biological assays. However, recent advances in formulation technology, such as the development of nanoparticle-based delivery systems, have shown potential in overcoming this limitation. A 2024 study in *Molecular Pharmaceutics* demonstrated that encapsulating the compound in polymeric nanoparticles could enhance its bioavailability and therapeutic efficacy, paving the way for its broader use in preclinical and clinical settings.

In conclusion, Methyl 3-(4-nitrophenyl)propionoate (CAS: 54405-42-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic tools, highlighting its multifaceted potential. As research continues to uncover new uses and optimize its properties, this compound is poised to play an increasingly important role in advancing biomedical science. Future studies should focus on addressing its limitations and exploring its potential in emerging therapeutic areas, such as personalized medicine and targeted drug delivery.